5-methyl-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-1-phenyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-methyl-N-[2-(4-methyl-5-oxo-3-pyridin-2-yl-1,2,4-triazol-1-yl)ethyl]-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C21H21N7O2/c1-15-17(14-24-28(15)16-8-4-3-5-9-16)20(29)23-12-13-27-21(30)26(2)19(25-27)18-10-6-7-11-22-18/h3-11,14H,12-13H2,1-2H3,(H,23,29)
• InChI Key: PWXGFJCCMSZOEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NCCN3C(=O)N(C(=N3)C4=CC=CC=N4)C
• Molecular Formula: C21H21N7O2
• Molecular Weight: 403.4 g/mol

Description

5-methyl-N-(2-(4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-1-phenyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C21H21N7O2 and its molecular weight is 403.446. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-inflammatory Applications

• Synthesis of Pyrazolopyrimidines for Anticancer Activity : A study on the synthesis of novel pyrazolopyrimidines derivatives has shown potential anticancer and anti-5-lipoxygenase (anti-inflammatory) activities. These compounds were evaluated for their cytotoxic effects against HCT-116 (colon cancer) and MCF-7 (breast cancer) cell lines, indicating their potential in cancer therapy and inflammation treatment (Rahmouni et al., 2016).

Enzymatic Activity Enhancement

• Pyrazolopyrimidinyl Keto-esters and Enzymatic Activity : Research involving pyrazolopyrimidinyl keto-esters has highlighted their influence on enhancing the reactivity of certain enzymes, suggesting applications in biochemical studies and potential therapeutic uses (Abd & Awas, 2008).

Antimicrobial Applications

• Antimycobacterial Activity of Substituted Isosteres : Compounds related to pyridines and pyrazines have been synthesized and tested against Mycobacterium tuberculosis. The study found that several compounds exhibited activities comparable or superior to pyrazinamide, a drug used in tuberculosis treatment, demonstrating their potential in antimycobacterial applications (Gezginci, Martin, & Franzblau, 1998).

Antiviral Applications

• Synthesis of Benzamide-Based 5-Aminopyrazoles for Antiavian Influenza Virus Activity : A study describes the synthesis of benzamide-based 5-aminopyrazoles and their derivatives, showing significant antiviral activities against bird flu influenza (H5N1). This highlights their potential in developing new antiviral agents (Hebishy, Salama, & Elgemeie, 2020).